4-[2-(1H-indol-5-yloxy)ethyl]morpholine

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: 4-[2-(1H-indol-5-yloxy)ethyl]morpholine
• InChI: InChI=1S/C14H18N2O2/c1-2-14-12(3-4-15-14)11-13(1)18-10-7-16-5-8-17-9-6-16/h1-4,11,15H,5-10H2
• InChI Key: BTXYIUPWJOVZEE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC3=C(C=C2)NC=C3

Description

4-[2-(1H-indol-5-yloxy)ethyl]morpholine is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-hydroxy-1H-indole (0.13 g, 1.0 mmol) in acetonitrile (10 mL) was successively added with N-(2-chloroethyl)morpholine hydrochloride (0.19 g, 1.0 mmol), and potassium carbonate (0.28 g, 2.0 mmol), and the mixture was stirred at room temperature for 72 hours. The solvent was evaporated under reduced pressure, then the residue was added with ethyl acetate, and the organic layer was washed successively with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and then the residue was subjected to silica gel column chromatography (eluted with hexane/ethyl acetate (50:50→20:80)) to obtain 4-[2-(1H-indol-5-yloxy)ethyl]morpholine (0.12 g, 50%).